Cas no 828263-30-5 (2H-Pyran-2-acetic acid, tetrahydro-6-tridecyl-, methyl ester)

• Product Name: 2H-Pyran-2-acetic acid, tetrahydro-6-tridecyl-, methyl ester
• CAS No: 828263-30-5
• MF: C₂₁H₄₀O₃
• MW: 340.540507316589
• CID: 681840
• PubChem ID: 5273616
• Update Time: 2025-04-19

2H-Pyran-2-acetic acid, tetrahydro-6-tridecyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-acetic acid, tetrahydro-6-tridecyl-, methyl ester
• methyl 2-(6-tridecyloxan-2-yl)acetate
• methyl 2-(6-tridecyltetrahydropyran-2-yl)acetate
• 828263-30-5
• DTXSID80414949

• Inchi： 1S/C21H40O3/c1-3-4-5-6-7-8-9-10-11-12-13-15-19-16-14-17-20(24-19)18-21(22)23-2/h19-20H,3-18H2,1-2H3
• InChI Key： KFHRRMKPUDPLGO-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)OC)CCCC1CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 340.29774513g/mol
• Monoisotopic Mass: 340.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes